Cas no 893391-16-7 (N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 893391-16-7
• MF: C₁₉H₁₆F₃N₃O₂S
• MW: 407.409453392029
• CID: 6336287
• PubChem ID: 7150973
• Update Time: 2025-10-23

N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(2-methoxyphenyl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(2-methoxyphenyl)-2-[1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• F1872-0458
• AKOS002046452
• 893391-16-7
• N-(2-methoxyphenyl)-2-((1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• Inchi： 1S/C19H16F3N3O2S/c1-27-16-8-3-2-7-15(16)24-17(26)12-28-18-23-9-10-25(18)14-6-4-5-13(11-14)19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key： MOOOOORYFUZDOY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OC)=O)C1=NC=CN1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 407.09153242g/mol
• Monoisotopic Mass: 407.09153242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 893391-16-7)

N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide, with the CAS number 893391-16-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining an imidazole ring with a trifluoromethyl group and a methoxyphenyl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfanylacetamide backbone, which is known for its versatility in forming stable interactions with biological targets.

The compound's CAS No. 893391-16-7 is often searched in academic and industrial databases due to its relevance in medicinal chemistry and crop protection. Recent trends indicate a growing interest in trifluoromethyl-containing compounds, as they are frequently used in the development of bioactive molecules. The presence of the imidazole ring further enhances its appeal, as this heterocycle is a common motif in FDA-approved drugs and agrochemicals. Users searching for "N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide uses" or "CAS 893391-16-7 applications" are likely exploring its potential in enzyme inhibition or pesticide formulation.

From a synthetic perspective, N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide is synthesized through multi-step organic reactions, often involving nucleophilic substitution and condensation techniques. Its trifluoromethyl group is a key functional element, contributing to its lipophilicity and metabolic stability, which are critical factors in drug design. The compound's sulfanyl linkage also offers opportunities for further derivatization, making it a valuable intermediate in combinatorial chemistry.

In the context of user search trends, queries such as "how to synthesize N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide" or "CAS 893391-16-7 solubility" reflect the practical challenges faced by chemists and formulators. Addressing these questions, the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, but limited solubility in water. This property is crucial for its formulation in pharmaceutical excipients or agrochemical carriers.

The imidazole core of N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide is a hotspot for hydrogen bonding and metal coordination, which explains its potential in catalysis and chelation therapy. Recent studies have explored its role in antifungal and antibacterial applications, aligning with the broader search interest in "imidazole derivatives for infection control." Additionally, the methoxyphenyl group contributes to its electron-donating properties, which can influence its pharmacokinetic profile.

For researchers investigating structure-activity relationships (SAR), CAS No. 893391-16-7 serves as a promising scaffold due to its modular design. The compound's trifluoromethylphenyl segment is often associated with enhanced binding affinity to target proteins, a topic frequently searched as "CF3 group in drug design." Meanwhile, the sulfanylacetamide linker provides flexibility for optimizing ADME properties (absorption, distribution, metabolism, and excretion).

In summary, N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS 893391-16-7) is a multifaceted compound with broad applicability in life sciences and material engineering. Its combination of imidazole, trifluoromethyl, and methoxyphenyl functionalities makes it a standout candidate for future innovations. As search queries like "buy CAS 893391-16-7" or "N-(2-methoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide supplier" suggest, demand for this compound is rising, underscoring its importance in contemporary research.